Cas no 67595-44-2 (2-Thiophenecarboxylic acid, 5-(phenylethynyl)-)

• Product Name: 2-Thiophenecarboxylic acid, 5-(phenylethynyl)-
• CAS No: 67595-44-2
• MF: C₁₃H₈O₂S
• MW: 228.266422271729
• CID: 4134339
• PubChem ID: 53413556
• Update Time: 2025-04-24

2-Thiophenecarboxylic acid, 5-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(phenylethynyl)-
• 2-Thiophenecarboxylic acid, 5-(2-phenylethynyl)-
• 5-(2-Phenylethynyl)-2-thiophenecarboxylic acid
• 67595-44-2
• DB-413025
• SCHEMBL4407685

• Inchi： 1S/C13H8O2S/c14-13(15)12-9-8-11(16-12)7-6-10-4-2-1-3-5-10/h1-5,8-9H,(H,14,15)
• InChI Key： MIOGAEMLGAPYFB-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C#CC2=CC=CC=C2)=CC=1

Computed Properties

• Exact Mass: 228.02450067Da
• Monoisotopic Mass: 228.02450067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų